Cas no 4711-01-7 (6-amino-6-deoxy-1,2:3,4-di-o-isopropylidene-d-galactopyranoside)

6-amino-6-deoxy-1,2:3,4-di-o-isopropylidene-d-galactopyranoside structure
4711-01-7 structure
Product Name:6-amino-6-deoxy-1,2:3,4-di-o-isopropylidene-d-galactopyranoside
CAS No:4711-01-7
MF:C12H21NO5
MW:259.298844099045
CID:930723
PubChem ID:102602462
Update Time:2025-04-19

6-amino-6-deoxy-1,2:3,4-di-o-isopropylidene-d-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • 6-amino-6-deoxy-1,2:3,4-di-o-isopropylidene-d-galactopyranoside
    • Cinnamonin;2-Thiazolidinehexanoic acid,4-oxo;Actithiazic acid;4-Oxo-2-thiazolidinehexanoic acid;
    • ((5R,5AS,8aS,8bR)-2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methanamine
    • 4711-01-7
    • Inchi: 1S/C12H21NO5/c1-11(2)15-7-6(5-13)14-10-9(8(7)16-11)17-12(3,4)18-10/h6-10H,5,13H2,1-4H3/t6-,7+,8+,9-,10?/m1/s1
    • InChI Key: AVTBCTQHGBMWTA-CYNREMDZSA-N
    • SMILES: O1C(C)(C)O[C@H]2[C@@H](CN)OC3[C@@H]([C@@H]12)OC(C)(C)O3

Computed Properties

  • Exact Mass: 259.14200
  • Monoisotopic Mass: 259.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 72.2Ų

Experimental Properties

  • PSA: 72.17000
  • LogP: 1.04190
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